3-(aminomethyl)-7-methyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one dihydrochloride

• IUPAC Name: 3-(aminomethyl)-7-methyl-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-8-one;dihydrochloride
• InChI: InChI=1S/C7H11N5O.2ClH/c1-11-2-3-12-5(4-8)9-10-6(12)7(11)13;;/h2-4,8H2,1H3;2*1H
• InChI Key: JPMATBPZDAPUBF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN2C(=NN=C2C1=O)CN.Cl.Cl
• Molecular Formula: C7H13Cl2N5O
• Molecular Weight: 254.11 g/mol

Description

“3-(aminomethyl)-7-methyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one dihydrochloride” is a chemical compound with the CAS Number: 2094616-87-0. It has a molecular weight of 203.63. The IUPAC name of this compound is 3-(aminomethyl)-6,7-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-8(5H)-one hydrochloride.

Synthesis Analysis

The synthesis of similar triazolo pyrazine derivatives has been reported in the literature. These methods provide quick and multigram access to the target derivatives starting from commercially available nonexpensive reagents. The approaches were used to create a small library of the triazolopyrazines with a variety of substituents in position 3.

Molecular Structure Analysis

The molecular structure of “3-(aminomethyl)-7-methyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one dihydrochloride” can be represented by the InChI code: 1S/C6H9N5O.ClH/c7-3-4-9-10-5-6(12)8-1-2-11(4)5;/h1-3,7H2,(H,8,12);1H.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. More specific physical and chemical properties are not mentioned in the available resources.

Scientific Research Applications

Antibacterial Activity

. A series of novel triazolo[4,3-a]pyrazine derivatives were synthesized and evaluated for in vitro antibacterial activity. .

Antifungal Activity

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Insecticidal Properties

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Anticonvulsant Properties

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Antioxidant Properties

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Herbicidal Agents

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Adenosine Receptors or HIF Prolyl Hydrolase and Myeloperoxidase Inhibitors

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Energetic Materials

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Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Future Directions

The development of new antimicrobial agents with excellent antibacterial activity is a major challenge to human health. A series of novel triazolo pyrazine derivatives have been synthesized and evaluated for in vitro antibacterial activity. Some of these compounds showed moderate to good antibacterial activities against both Gram-positive Staphylococcus aureus and Gram-negative Escherichia coli strains. This suggests that “3-(aminomethyl)-7-methyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one dihydrochloride” and similar compounds could be further investigated for their potential as antibacterial agents.

Mechanism of Action

Target of Action

Similar compounds, such as triazolothiadiazine derivatives, have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects .

Mode of Action

It’s worth noting that similar compounds have shown to interact with various targets, leading to changes in cellular processes .

Biochemical Pathways

Related compounds have been found to influence a variety of biochemical pathways, leading to downstream effects such as inhibition of enzyme activity .

Result of Action

Similar compounds have been found to exhibit a range of effects, including antibacterial activities .